Cas no 1287491-91-1 (N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide)

• Product Name: N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide
• CAS No: 1287491-91-1
• MF: C₂₁H₂₄N₂O₂S
• MW: 368.492464065552
• CID: 6039555
• PubChem ID: 46962280
• Update Time: 2025-07-09

N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide
• Cyclopentanecarboxamide, N-[2-(5-acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-4-yl)phenyl]-
• CS-0243609
• N-(2-(5-Acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-4-yl)phenyl)cyclopentanecarboxamide
• n-(2-{5-acetyl-4h,5h,6h,7h-thieno[3,2-c]pyridin-4-yl}phenyl)cyclopentanecarboxamide
• N-[2-(5-Acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-4-yl)phenyl]cyclopentanecarboxamide
• 1287491-91-1
• EN300-26623929
• AKOS030453393

• Inchi： 1S/C21H24N2O2S/c1-14(24)23-12-10-19-17(11-13-26-19)20(23)16-8-4-5-9-18(16)22-21(25)15-6-2-3-7-15/h4-5,8-9,11,13,15,20H,2-3,6-7,10,12H2,1H3,(H,22,25)
• InChI Key： LCCXZGQNFJXWMT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C2N(C(C)=O)CCC3SC=CC2=3)=O)CCCC1

Computed Properties

• Exact Mass: 368.15584919g/mol
• Monoisotopic Mass: 368.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 600.1±55.0 °C(Predicted)
• pka: 14.97±0.70(Predicted)

Additional information on N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide

Professional Introduction to N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide (CAS No. 1287491-91-1)

N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1287491-91-1, represents a confluence of structural complexity and potential biological activity. The molecular architecture of this compound incorporates several key pharmacophoric elements that make it a subject of intense research interest.

The core structure of N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide is characterized by a fused heterocyclic system consisting of a thiophene ring and a pyridine ring. This particular arrangement is often associated with enhanced binding affinity to biological targets, making it a valuable scaffold for drug discovery. The presence of the 5-acetyl group further modulates the electronic properties of the molecule, potentially influencing its interactions with biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges, including neurological disorders and infectious diseases. The cyclopentanecarboxamide moiety in the structure suggests a possible role in modulating enzyme activity or receptor binding, which are critical mechanisms in drug action.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules are paramount. The introduction of functional groups like the 5-acetyl moiety can significantly alter the pharmacokinetic and pharmacodynamic properties of a compound. Researchers have been exploring various synthetic pathways to access this molecule efficiently while maintaining high purity and yield. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to constructing these intricate structures.

The biological activity of N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide has been the focus of numerous preclinical studies. These investigations aim to elucidate its interaction with target proteins and assess its potential therapeutic efficacy. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in disease pathways. Such findings are crucial for guiding further development efforts and identifying potential clinical applications.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for compounds like N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide. Molecular modeling studies can predict binding affinities and optimize lead structures before experimental validation. This synergy between computational methods and traditional wet chemistry approaches has significantly enhanced the efficiency of drug discovery programs.

The future prospects for N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide are promising. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular entities. This compound exemplifies how structural diversity can be leveraged to develop next-generation therapeutics. Continued research into its pharmacological properties will be essential to realizing its full potential in medicine.

In conclusion, N-(2-{5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}phenyl)cyclopentanecarboxamide (CAS No. 1287491-91-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and potential biological activity position it as a valuable candidate for further exploration in drug development. As research progresses，this compound is likely to play an important role in addressing some of the most pressing challenges in medicine today.